Cas no 865546-44-7 (7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidine-4-thiol)

• Product Name: 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidine-4-thiol
• CAS No: 865546-44-7
• MF: C₁₈H₁₂FN₃S
• MW: 321.371385574341
• CID: 6316924
• PubChem ID: 2049442
• Update Time: 2025-10-30

7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidine-4-thiol
• cid_2049442
• 7-(4-fluorophenyl)-5-phenylpyrrolo[2,3-d]pyrimidine-4-thiol
• SMR000641096
• F1386-0178
• CHEMBL1429718
• BDBM58475
• MLS001167109
• AKOS000267610
• REGID_for_CID_2049442
• 7-(4-fluorophenyl)-5-phenyl-1H-pyrrolo[2,3-d]pyrimidine-4-thione
• 865546-44-7
• 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol

• Inchi： 1S/C18H12FN3S/c19-13-6-8-14(9-7-13)22-10-15(12-4-2-1-3-5-12)16-17(22)20-11-21-18(16)23/h1-11H,(H,20,21,23)
• InChI Key： USSFJBLITXZJNJ-UHFFFAOYSA-N
• SMILES： S=C1C2C(C3C=CC=CC=3)=CN(C3C=CC(=CC=3)F)C=2NC=N1

Computed Properties

• Exact Mass: 321.07359673g/mol
• Monoisotopic Mass: 321.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidine-4-thiol

Recent Advances in the Study of 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol (CAS: 865546-44-7)

In recent years, the compound 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol (CAS: 865546-44-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrrolo[2,3-d]pyrimidine core, has shown promising potential as a scaffold for the development of novel therapeutic agents. The presence of the 4-fluorophenyl and phenyl substituents, along with the thiol group, imparts unique chemical properties that make it a valuable candidate for drug discovery efforts.

Recent studies have focused on elucidating the biological activities and mechanisms of action of this compound. One notable area of research is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol exhibits selective inhibition against specific kinase targets, making it a potential lead compound for further optimization.

The synthesis and structural modification of this compound have also been explored to enhance its pharmacological properties. Researchers have employed various synthetic strategies to introduce functional groups that improve solubility, bioavailability, and target affinity. For instance, recent work has demonstrated that modifications at the thiol position can significantly alter the compound's binding kinetics and selectivity. These findings underscore the versatility of this chemical scaffold in medicinal chemistry.

In addition to its kinase inhibitory activity, 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol has been investigated for its potential applications in other therapeutic areas. Emerging evidence suggests that it may possess anti-inflammatory and antimicrobial properties, although further studies are needed to validate these effects and elucidate the underlying mechanisms. The compound's ability to modulate multiple biological pathways highlights its potential as a multifunctional therapeutic agent.

Despite these promising findings, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical studies. Recent advancements in computational modeling and high-throughput screening have provided valuable tools to accelerate the optimization process and identify derivatives with improved profiles.

In conclusion, 7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine-4-thiol (CAS: 865546-44-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. Continued efforts to explore its therapeutic potential and address existing challenges will be crucial in translating this compound into clinical applications.